Urea, 1-isopropyl-2-thio-

• IUPAC Name: propan-2-ylthiourea
• InChI: InChI=1S/C4H10N2S/c1-3(2)6-4(5)7/h3H,1-2H3,(H3,5,6,7)
• InChI Key: POXAIQSXNOEQGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=S)N
• Molecular Formula: C4H10N2S
• DSSTOX Substance ID: DTXSID80169184
• Molecular Weight: 118.20 g/mol
• CAS RN: 1719-76-2

Description

The compound "Urea, 1-isopropyl-2-thio-" is a derivative of urea where a sulfur atom replaces an oxygen atom, and an isopropyl group is attached. This type of compound falls within the broader class of thioureas, which are known for their versatility in chemical synthesis and potential biological activities.

Synthesis Analysis

The synthesis of thiourea derivatives can be achieved through various methods. One approach involves the addition of urea to aroyl isothiocyanates, leading to the formation of 1-aroyl-2-thiobiurets . Another method includes the reaction of alkyl or aryl isothiocyanates or isocyanates with primary amines to produce isoprenyl-thiourea and urea derivatives . Additionally, bis(thio)urea catalysts can be synthesized from isophoronediamine (IPDA) and tested in reactions such as the Morita-Baylis-Hillman reaction .

Molecular Structure Analysis

The molecular structure of thioureas is characterized by the presence of a thiocarbonyl group (C=S) and a nitrogen atom. The orientation of substituents around the thiocarbonyl group can influence the molecular conformation and reactivity. For example, in chiral (thio)ureas, the orientation of the phenylethyl group is influenced by 1,3-allylic strain with the (thio)carbonyl group .

Chemical Reactions Analysis

Thioureas participate in a variety of chemical reactions. They can act as ligands in asymmetric synthesis, as seen with chiral (thio)ureas used in the enantioselective addition of diethylzinc to benzaldehyde . Thioureas also exhibit colorimetric responses upon interaction with anions, which can be utilized in anion sensing applications . Furthermore, the reactivity of thioureas can be modified by the presence of electron-withdrawing or electron-donating groups, which can affect their antimicrobial and cytotoxic activities .

Physical and Chemical Properties Analysis

The physical and chemical properties of thioureas are influenced by their molecular structure. The presence of a thiocarbonyl group contributes to their ability to form hydrogen bonds, which is significant for their biological activity and their role as catalysts or ligands in chemical reactions . The flexibility of the spacer linking pharmacophoric moieties in thioureas can affect their potency as enzyme inhibitors . Additionally, the solubility and stability of thioureas can be tailored by modifying their substituents, which is crucial for their practical applications in synthesis and medicinal chemistry .

Scientific Research Applications

Mechanosynthesis in Pharmaceutical Relevance

Mechanochemistry has been applied to synthesize sulfonyl-(thio)ureas, including anti-diabetic drugs like tolbutamide, chlorpropamide, and glibenclamide. This method achieves good to excellent yields via stoichiometric base-assisted or copper-catalyzed coupling of sulfonamides and iso(thio)cyanates, marking a significant advancement in pharmaceutical manufacturing processes (Tan et al., 2014).

Catalysis and Biological Applications

Recent studies have highlighted the extensive applications of ureas and thioureas in various fields, including agriculture, the chemical industry, and medical uses. Their exceptional ligating properties enable the formation of complex compounds with transition metals, finding abundant applications in catalysis, biological activities, sensor properties, optical nonlinear properties, and corrosion inhibition (Mohapatra et al., 2019).

Green Chemistry Approaches

A green, isocyanide-based three-component reaction approach has been developed for synthesizing multisubstituted ureas and thioureas. This method employs microwave-assisted conditions to achieve up to 85% yield, contributing to the sustainable production of these compounds (Angyal et al., 2018).

Mimicking Natural Enzymes

Research on Cobalt(III) amine complexes has explored their potential as amide-bond cleavage agents, aiming to mimic the function of ureases. This study delves into synthesizing Co(III) complexes and examining their reaction with urea and thiourea compounds, contributing to our understanding of enzymatic processes and catalysis (Arderne et al., 2017).

Structural Insights

The crystal structure analysis of unsymmetrically N-nor-dehydroabietyl-N′-isopropyl urea provides deep insights into the molecular arrangement and stability of urea derivatives. This research sheds light on the molecular conformation and interactions, which are crucial for designing drugs and materials with specific properties (Rao et al., 2010).

Safety and Hazards

The safety data sheet for urea indicates that it may form combustible dust concentrations in air and is harmful if swallowed. It is advised to use personal protective equipment as required and avoid dust formation. For thiourea, another related compound, it is classified as having acute oral toxicity, carcinogenicity, and reproductive toxicity.

Future Directions

The development of resource-efficient as well as environment-friendly synthetic processes for manufacturing chemicals and intermediates being used in large quantities is a must for sustainable industrial development. The N-substituted urea derivatives have direct applications as agrochemicals or pharmaceutical agents and also serve as building blocks for various other important chemicals.

Mechanism of Action

Target of Action

N-Isopropylthiourea, also known as Urea, 1-isopropyl-2-thio-, isopropylthiourea, or propan-2-ylthiourea, primarily targets the Nitric oxide synthase, endothelial in humans . This enzyme plays a crucial role in producing nitric oxide, a key molecule involved in various physiological and pathological processes.

Mode of Action

It is known that thiourea derivatives, including n-isopropylthiourea, can interact with their targets and cause changes in their function . For instance, thiourea inhibits the peroxidase in the thyroid gland, thus inhibiting thyroxine production .

Biochemical Pathways

N-Isopropylthiourea belongs to the class of organic compounds known as isothioureas. These compounds contain the isothiourea group, with the general structure R1SC (=NR2)N (R3)R4 (R1,R2,R3,R4=H, alkyl, aryl) It is likely that the compound affects pathways related to the production of nitric oxide and thyroxine .

Pharmacokinetics

It is known that thiourea, a related compound, is practically completely absorbed after oral administration and is excreted largely unchanged via the kidneys

Result of Action

Given its target and mode of action, it is likely that the compound affects the production of nitric oxide and thyroxine, potentially leading to changes in various physiological processes .

Action Environment

The action, efficacy, and stability of N-Isopropylthiourea can be influenced by various environmental factors. For instance, the compound’s action may be affected by the presence of other substances, pH levels, temperature, and other conditions in the environment